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Compound of Interest

Compound Name: Campsiketalin

CAS No.: 93675-96-8

Cat. No.: B593602

Get Quote

Before disposing of any chemical, we must analyze its molecular properties to engineer its

proper neutralization. Campsiketalin has the molecular formula C10H20O4[3].

The Causality of Disposal Choice: Because Campsiketalin is a non-halogenated organic

compound (containing only carbon, hydrogen, and oxygen), it is an ideal candidate for high-

temperature incineration. Unlike halogenated compounds—which contain chlorine, fluorine, or

bromine and can produce highly toxic dioxins when burned—the complete combustion of

Campsiketalin yields only harmless carbon dioxide (CO2) and water vapor (H2O). Therefore,

routing this compound to a non-halogenated organic waste stream ensures complete

environmental neutralization without generating toxic byproducts.
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Property / Metric Specification / Value Operational Implication

CAS Number 3[3]

Use for hazardous waste

manifest tracking and SDS

documentation.

Molecular Formula C10H20O4[3]

Non-halogenated; safe for

standard high-temperature

incineration.

Molecular Weight 204.26 g/mol [3]

Relevant for calculating

molarity in stock solutions and

waste tracking.

Primary Matrix DMSO or Ethanol

High dermal permeability;

dictates the liquid waste

segregation stream.

Storage Temp
-20°C (Powder) / -80°C

(Solvent)[4]

Cold storage required; warm to

room temperature before

disposal to prevent

condensation.

Section 2: Step-by-Step Disposal Methodologies
A self-validating protocol ensures that every step inherently verifies the success and safety of

the previous one. Follow this workflow to maintain compliance with the5[5].

Phase 1: Preparation and PPE Verification
Assess the Matrix: Determine if the Campsiketalin waste is in solid form (pure powder,

contaminated pipette tips) or liquid form (dissolved in DMSO or aqueous assay buffers).

Don Appropriate PPE: Wear standard laboratory attire (closed-toe shoes, lab coat, ANSI-

approved safety goggles).

Mechanistic Safety Step: If handling DMSO stock solutions, double-glove with nitrile.

DMSO acts as a powerful carrier solvent that rapidly transports dissolved solutes across

the dermal barrier. Double-gloving provides a self-validating safety layer; if the outer glove
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is compromised by a solvent splash, the visual breach immediately alerts the user to

change gloves while the inner layer maintains the dermal barrier.

Ventilation: Conduct all waste transfers inside a certified chemical fume hood to prevent the

inhalation of aerosolized particulates.

Phase 2: Liquid Waste Processing
Segregation by Solvent:

Organic Waste: If Campsiketalin is dissolved in DMSO, methanol, or ethanol, pour the

solution into a designated "Non-Halogenated Organic Waste" carboy.

Aqueous Waste: If the compound is in an aqueous biological buffer (e.g., PBS) with less

than 10% organic solvent, route it to an "Aqueous Hazardous Waste" carboy. Do not pour

biologically active tumor-inhibiting compounds down the drain[2].

Secondary Containment: Place all waste carboys in secondary containment bins. This

ensures that if the primary carboy fractures, the chemical volume is entirely captured,

preventing environmental release.

Phase 3: Solid Waste Processing
Contaminated Consumables: Place all pipette tips, Eppendorf tubes, and weighing boats that

contacted Campsiketalin into a puncture-resistant, biohazardous/chemical solid waste bin

lined with a compatible poly-bag.

Empty Vials: Triple-rinse original glass vials with a compatible solvent (e.g., ethanol) to

extract residual compound. Add the rinsate to the liquid organic waste stream. The rinsed

vial can then be disposed of as standard laboratory glass waste.

Phase 4: OSHA-Compliant Labeling
A self-validating label system means anyone entering the lab can instantly identify the hazard

without consulting the original researcher.

Label Application: According to6[6], all secondary and waste containers must be explicitly

labeled.
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Required Information: Affix a hazardous waste tag detailing the chemical name

("Campsiketalin"), the solvent matrix (e.g., "100% DMSO"), the primary hazard ("Biologically

Active / Irritant"), and the accumulation start date. Do not use abbreviations.

Section 3: Spill Response Workflow
In the event of an accidental release, follow this causality-driven response to prevent exposure:

Solid Spill (Powder): Do not sweep, as this aerosolizes the active compound. Instead, cover

the powder with damp absorbent paper (using water or ethanol) to suppress dust. Wipe

inward from the edges to prevent spreading, and place the paper in solid chemical waste.

Liquid Spill (DMSO Stock): Apply a universal chemical absorbent pad or vermiculite.

Because DMSO has a low vapor pressure, inhalation is less of a risk than dermal contact.

Absorb the liquid, sweep the vermiculite using a disposable plastic scraper, and deposit it

into a solid waste container. Clean the surface with soap and water to remove residual

solvent.

Section 4: Disposal Workflow Visualization
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Campsiketalin laboratory waste segregation and disposal workflow.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b593602/docs?utm_src=pdf-body-img#section-1-chemical-profiling-disposal-causality
https://www.benchchem.com/product/b593602/docs?utm_src=pdf-body#section-1-chemical-profiling-disposal-causality
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Wright State University. "Laboratory and Research Safety | OSHA 1910.1450". Available at:

[Link]

University of Pennsylvania. "Hazard Communication Program | PennEHRS". Available at:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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